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Physical and Chemical Properties

For identification and handling purposes, the typical physical properties of Kathon 886 MW are as follows

[1] [2]:

Property Specification

Appearance Amber to gold, slightly viscous liquid

Odor Mild, aromatic

Specific Gravity (at 25°C) 1.29

Density 10.8 lb/gal

pH (as supplied) 1 to 3

Viscosity (at 25°C) 16 cps

Its solubility profile is broad, being soluble in water, methanol, ethanol, isopropyl alcohol, and acetic acid,

but insoluble in acetone [1] [2]. The product is stable for at least one year at ambient temperatures and
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performs best in a pH range of 3.0 to 9.2 in the end-use fluid, with enhanced stability at lower pH levels [1]

[2].

Mechanism of Action

Kathon 886 MW acts as a broad-spectrum biocide through a rapid, two-step mechanism that disrupts core

cellular functions in microorganisms [1] [3]:

Growth Inhibition: Within minutes of application, the active ingredients disrupt central metabolic

pathways. They specifically inhibit key enzymes involved in the Krebs cycle (such as dehydrogenases
for alpha-ketoglutarate, pyruvate, and succinate), nutrient metabolism (lactate dehydrogenase), and

energy generation (NADH dehydrogenase) [1] [3]. This swiftly halts cellular respiration, ATP
synthesis, and growth.

Cell Death: Following metabolic disruption, cell death occurs over several hours. This results from the
progressive loss of protein thiols within the cell and the production of free radicals due to disrupted

metabolism [1] [3].

The diagram below illustrates this sequential mechanism of action.
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Application of
Kathon 886 MW

Step 1: Rapid Growth Inhibition
(Within Minutes)

Disruption of
Metabolic Pathways

Inhibition of Key Enzymes:
• Krebs Cycle Dehydrogenases

• Lactate Dehydrogenase
• NADH Dehydrogenase

Cellular Functions Halted:
• Respiration (O₂ consumption)

• Energy Generation (ATP)
• Growth (Assimilation)

Step 2: Loss of Cell Viability
(24-48 Hours)

Progressive Loss of
Protein Thiols

Production of
Free Radicals

Cell Death
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Click to download full resolution via product page

Efficacy and Experimental Considerations

Kathon 886 MW is effective against a wide range of bacteria and fungi in metalworking fluids, synthetic

coolants, and other water-based industrial fluids [1] [3] [2].

Dosage Information: The recommended dosage varies depending on the system's condition [1] [3]:
Initial Dose for Fouled Systems: 25 to 75 ppm active ingredient (a.i.).

Maintenance Dose for Clean Systems: 5 to 30 ppm a.i., typically applied every 3-4 weeks.
Efficacy Against Challenging Microorganisms: Laboratory studies indicate the biocide is effective

against specific problem-causing microbes, including Mycobacterium chelonae, with prevention of
growth observed at 7-20 ppm a.i. [3]. Its mode of action, which does not rely on cell lysis, also

suggests it may minimize the release of endotoxins from gram-negative bacteria [3].

For researchers, it is critical to conduct compatibility pre-testing due to the wide variation in fluid

formulations. Certain components can degrade Kathon 886 MW, reducing its efficacy [1] [2]:

Avoid: Sodium Omadine, Triadine 10, and mercaptans (e.g., mercaptobenzothiazole).
Minimize: High levels of diethanolamine (DEA); using triethanolamine (TEA) or monoethanolamine

(MEA) is preferred.
Manage pH: Do not add highly basic additives (pH 10-12) immediately before or after adding the

biocide.

Safety and Handling Protocols

Safety data from the search results indicates that Kathon 886 MW is a hazardous chemical with acute

toxicity. The acute oral LD₅₀ is 53 mg/kg in rats and 60 mg/kg in mice, with toxic effects including

somnolence, ataxia, and respiratory depression [4]. It is essential to follow all safety protocols on the product

label and Material Safety Data Sheet (MSDS) [1] [2].

Key handling practices include [1] [2]:

Using a metering pump for direct addition to the sump.
Triple-rinsing empty containers before disposal.

Posting safety information and deactivation protocols near the handling area.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s572685?utm_src=pdf-body-img
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2870&id2=1760
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.atamanchemicals.com/kathon-886_u24566/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2870&id2=1760
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.chemsrc.com/en/cas/55965-84-9_583884.html
https://www.atamanchemicals.com/kathon-886_u24566/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2870&id2=1760
https://www.atamanchemicals.com/kathon-886_u24566/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2870&id2=1760
https://www.smolecule.com/products/s572685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s572685?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/kathon-886_u24566/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2870&id2=1760
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.chemsrc.com/en/cas/55965-84-9_583884.html
https://www.smolecule.com/products/b572685#kathon-886-chemical-composition-and-inert-ingredients
https://www.smolecule.com/products/b572685#kathon-886-chemical-composition-and-inert-ingredients
https://www.smolecule.com/products/b572685#kathon-886-chemical-composition-and-inert-ingredients
https://www.smolecule.com/products/b572685#kathon-886-chemical-composition-and-inert-ingredients
https://www.smolecule.com/contactus?utm_src=support
https://www.smolecule.com/products/s572685?utm_src=pdf-bulk
https://www.smolecule.com/products/s572685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s572685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

